4-(2,3-Dimethylphenyl)-2-hydroxypyridine, 95%
Overview
Description
4-(2,3-Dimethylphenyl)-2-hydroxypyridine, 95% (4-DHP) is an organic compound widely used in scientific research, particularly in the fields of chemistry, biology, and biochemistry. It is a member of the hydroxypyridine family, which includes other compounds such as 4-methyl-2-hydroxypyridine (4-MHP) and 4-chloro-2-hydroxypyridine (4-ChP). 4-DHP is a white solid with a molecular weight of 174.20 g/mol, a melting point of 150-152 °C, and a boiling point of 299 °C.
Scientific Research Applications
4-(2,3-Dimethylphenyl)-2-hydroxypyridine, 95% has been widely used in scientific research, particularly in the fields of chemistry, biology, and biochemistry. In chemistry, 4-(2,3-Dimethylphenyl)-2-hydroxypyridine, 95% has been used as an intermediate in the synthesis of other compounds, such as 4-chloro-2-hydroxypyridine. In biology, 4-(2,3-Dimethylphenyl)-2-hydroxypyridine, 95% has been used as a model compound for studying the structure and function of enzymes, such as cytochrome P450. In biochemistry, 4-(2,3-Dimethylphenyl)-2-hydroxypyridine, 95% has been used in studies of the structure and function of proteins, such as the serotonin transporter.
Mechanism of Action
The mechanism of action of 4-(2,3-Dimethylphenyl)-2-hydroxypyridine, 95% is not well understood. However, it is believed to act as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds in the body. 4-(2,3-Dimethylphenyl)-2-hydroxypyridine, 95% also has been shown to inhibit the activity of the serotonin transporter, which is involved in the transport of serotonin in the brain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,3-Dimethylphenyl)-2-hydroxypyridine, 95% have not been extensively studied. However, in vitro studies have shown that 4-(2,3-Dimethylphenyl)-2-hydroxypyridine, 95% can inhibit the activity of cytochrome P450 enzymes and the serotonin transporter. It is also believed to have antioxidant properties, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(2,3-Dimethylphenyl)-2-hydroxypyridine, 95% in laboratory experiments is its high purity of 95%. This makes it suitable for use in a variety of biochemical and physiological studies. The main limitation of using 4-(2,3-Dimethylphenyl)-2-hydroxypyridine, 95% is its relatively low solubility in aqueous solutions, which can make it difficult to work with in some experiments.
Future Directions
The future directions for 4-(2,3-Dimethylphenyl)-2-hydroxypyridine, 95% research include further studies of its biochemical and physiological effects, as well as its potential applications in medicine and other fields. Additionally, research could be conducted to develop new synthesis methods for 4-(2,3-Dimethylphenyl)-2-hydroxypyridine, 95% that are more efficient and cost-effective. Finally, further studies could be conducted to investigate the potential use of 4-(2,3-Dimethylphenyl)-2-hydroxypyridine, 95% as an inhibitor of cytochrome P450 enzymes and the serotonin transporter.
Synthesis Methods
4-(2,3-Dimethylphenyl)-2-hydroxypyridine, 95% can be synthesized from 2,3-dimethylphenol and pyridine in two steps. First, the two reactants are combined in a molar ratio of 1:1 in an organic solvent such as ethanol or methanol. This reaction forms a mixture of 4-(2,3-Dimethylphenyl)-2-hydroxypyridine, 95% and 4-MHP, with a yield of around 90%. The second step involves separating the two products using column chromatography. This method yields a pure sample of 4-(2,3-Dimethylphenyl)-2-hydroxypyridine, 95% with a purity of 95%.
properties
IUPAC Name |
4-(2,3-dimethylphenyl)-1H-pyridin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO/c1-9-4-3-5-12(10(9)2)11-6-7-14-13(15)8-11/h3-8H,1-2H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEKUGIOQFAVPDI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C2=CC(=O)NC=C2)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90682571 |
Source
|
| Record name | 4-(2,3-Dimethylphenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90682571 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,3-Dimethylphenyl)-2-hydroxypyridine | |
CAS RN |
1261956-54-0 |
Source
|
| Record name | 2(1H)-Pyridinone, 4-(2,3-dimethylphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261956-54-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(2,3-Dimethylphenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90682571 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
